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Compound of Interest

Compound Name: Triphenylbismuth Diacetate

Cat. No.: B2386477 Get Quote

An In-depth Technical Guide to the Synthesis of Triphenylbismuth Diacetate via Hydrogen

Peroxide Oxidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preparation of

triphenylbismuth diacetate, a versatile organobismuth compound, through the oxidation of

triphenylbismuth using hydrogen peroxide. This method presents a viable alternative to other

oxidative procedures.

Introduction
Triphenylbismuth diacetate, with the chemical formula C₂₂H₂₁BiO₄, is a pentavalent

organobismuth compound.[1][2][3] It serves as a valuable reagent and catalyst in various

organic transformations, including arylation reactions.[1] Its applications extend to materials

science and pharmaceutical development, where it is explored for its potential therapeutic

effects.[2] The synthesis method detailed herein involves the oxidation of trivalent

triphenylbismuth to its pentavalent diacetate form.

Physicochemical Properties
A summary of the key physicochemical properties of triphenylbismuth and triphenylbismuth
diacetate is presented in Table 1.
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Table 1: Physicochemical Data of Key Compounds

Property Triphenylbismuth
Triphenylbismuth
Diacetate

Synonyms
Bismuth triphenyl,

Phenylbismuth

Bis(acetato-

O)triphenylbismuth,

Diacetoxytriphenylbismuth

CAS Number 603-33-8 7239-60-3

Molecular Formula C₁₈H₁₅Bi C₂₂H₂₁BiO₄

Molecular Weight 440.29 g/mol 558.39 g/mol [1][3]

Appearance White crystalline solid
White to yellow powder or

crystals[1][2][3]

Melting Point 78-80 °C ~170 °C (decomposes)[2]

Purity Typically >98% Typically >98%[1][2][3]

Reaction Scheme and Mechanism
The synthesis of triphenylbismuth diacetate proceeds via the oxidation of triphenylbismuth in

the presence of acetic acid, with hydrogen peroxide acting as the oxidizing agent. The overall

reaction is depicted below:
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Triphenylbismuth (BiPh₃) Triphenylbismuth Diacetate (Ph₃Bi(OAc)₂)

+ 2 CH₃COOH
+ H₂O₂

Hydrogen Peroxide (H₂O₂)

Acetic Acid (CH₃COOH)

Water (H₂O)
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Dissolve Triphenylbismuth in Glacial Acetic Acid

Cool the solution in an ice bath

Add Hydrogen Peroxide dropwise

Stir at room temperature

Isolate the product by vacuum filtration

Wash the product with diethyl ether and hexane

Dry the product under vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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